Cas no 942006-00-0 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide)

N-(1-Acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide is a sulfonamide derivative featuring a tetrahydroquinoline scaffold with an acetyl substituent. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both sulfonamide and acetylated tetrahydroquinoline moieties enhances its utility in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its structural complexity allows for further functionalization, enabling the development of tailored pharmacophores. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for experimental and industrial applications in pharmaceutical research.
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide structure
942006-00-0 structure
Product name:N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
CAS No:942006-00-0
MF:C18H20N2O3S
MW:344.428003311157
CID:5503744
PubChem ID:7635621

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • F2769-0425
    • 942006-00-0
    • N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-methylbenzenesulfonamide
    • AKOS024679239
    • N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
    • N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzenesulfonamide
    • Inchi: 1S/C18H20N2O3S/c1-13-5-3-7-17(11-13)24(22,23)19-16-8-9-18-15(12-16)6-4-10-20(18)14(2)21/h3,5,7-9,11-12,19H,4,6,10H2,1-2H3
    • InChI Key: YVFYTAXCRRDHSN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C)C=1)(NC1C=CC2=C(C=1)CCCN2C(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 344.11946368g/mol
  • Monoisotopic Mass: 344.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.9Ų

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2769-0425-10mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2769-0425-1mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2769-0425-20μmol
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2769-0425-5mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2769-0425-30mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2769-0425-50mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2769-0425-2μmol
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2769-0425-20mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2769-0425-100mg
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2769-0425-5μmol
N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide
942006-00-0 90%+
5μl
$63.0 2023-05-16

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide Related Literature

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide (CAS No. 942006-00-0)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide, with the CAS number 942006-00-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a tetrahydroquinoline core with an acetyl group and a 3-methylbenzenesulfonamide moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's sulfonamide group is a key functional element, often associated with biological activity. Sulfonamides are widely recognized for their role in medicinal chemistry, particularly as enzyme inhibitors or receptor modulators. Researchers are increasingly exploring N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide for its potential interactions with biological targets, given its structural similarity to other pharmacologically active sulfonamides. Current studies focus on its bioavailability, metabolic stability, and binding affinity, which are critical factors in drug design.

In the context of recent scientific trends, this compound aligns with the growing interest in small molecule therapeutics and targeted drug delivery systems. The tetrahydroquinoline scaffold, in particular, has been investigated for its potential in treating neurological disorders and inflammatory conditions. Users searching for "sulfonamide derivatives in drug discovery" or "tetrahydroquinoline-based therapeutics" will find this compound highly relevant to their queries. Its CAS number 942006-00-0 serves as a unique identifier, ensuring precise retrieval in chemical databases and literature.

From a synthetic chemistry perspective, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide exemplifies the versatility of modern organic synthesis. The incorporation of both acetyl and sulfonamide functionalities requires meticulous optimization of reaction conditions, such as temperature, solvent choice, and catalyst selection. Researchers often inquire about "synthesis protocols for sulfonamide derivatives" or "characterization techniques for complex organic molecules," topics that are directly applicable to this compound.

The compound's potential applications extend beyond pharmaceuticals. Its structural features make it a candidate for material science applications, particularly in the development of functionalized polymers or molecular sensors. The 3-methylbenzenesulfonamide group, for instance, could contribute to enhanced solubility or specific interactions with other materials. This versatility addresses common search queries like "sulfonamides in material science" or "organic compounds for advanced materials."

Quality control and analytical characterization are critical for N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are frequently searched by professionals seeking "analytical validation of sulfonamide compounds" or "HPLC methods for heterocyclic sulfonamides." The compound's CAS number 942006-00-0 is indispensable for referencing in analytical reports and regulatory documentation.

In summary, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbenzene-1-sulfonamide (CAS No. 942006-00-0) represents a multifaceted compound with significant potential in both pharmaceutical and material science domains. Its unique structure, combining a tetrahydroquinoline core with a sulfonamide group, positions it as a valuable subject for ongoing research. As interest in small molecule therapeutics and functional materials continues to rise, this compound is poised to remain a focal point in scientific exploration and innovation.

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